Methyl 4-(1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This chemical compound is part of a broader class of molecules known for their intriguing chemical properties and potential pharmacological applications. Its structure suggests a multifaceted approach to synthesis and analysis, encompassing aspects of organic synthesis, molecular structure elucidation, and the study of its physical and chemical properties.
Synthesis Analysis
Synthesis of structurally similar compounds often involves multi-step reactions, starting from basic aromatic or heterocyclic building blocks. These processes might include nitration, amidation, and complex formation reactions, as demonstrated in studies on compounds with comparable structures (Prasad et al., 2022). The specific synthesis route for this compound would likely involve strategic functional group introductions and protective group strategies to achieve the final product.
Molecular Structure Analysis
The molecular structure of related compounds reveals significant insights into their three-dimensional arrangement and potential reactivity. For example, X-ray crystallography studies provide detailed information on molecular conformation, bond lengths, and angles, essential for understanding the compound's chemical behavior (Little et al., 2008).
Future Directions
Piperidine derivatives, including “Methyl 4-(1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamido)benzoate”, have significant potential in the field of drug discovery due to their wide range of biological activities . Future research may focus on exploring these activities further and developing new synthesis methods for these compounds.
properties
IUPAC Name |
methyl 4-[[1-(6-phenylpyridazin-3-yl)piperidine-4-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O3/c1-31-24(30)19-7-9-20(10-8-19)25-23(29)18-13-15-28(16-14-18)22-12-11-21(26-27-22)17-5-3-2-4-6-17/h2-12,18H,13-16H2,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCODZFBHBJLKLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(1-(6-phenylpyridazin-3-yl)piperidine-4-carboxamido)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.